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Executive Summary

Bornite (CusFeSa) is a significant copper iron sulfide mineral and a primary ore for copper
extraction.[1] Its behavior under weathering and oxidation conditions is of critical interest in
various fields, including hydrometallurgy, environmental science, and economic geology. This
technical guide provides a comprehensive overview of the chemical and mineralogical
transformations bornite undergoes during weathering, the resulting oxidation products, and the
methodologies used to study these processes. The supergene enrichment of bornite, a natural
process concentrating copper near the Earth's surface, is a key focus, as it enhances the
economic viability of ore deposits.[1] Understanding these weathering pathways is crucial for
optimizing copper leaching processes and mitigating the environmental impact of mining
operations.

The Geochemistry of Bornite Weathering

The weathering of bornite is a complex geochemical process driven by exposure to
atmospheric oxygen and meteoric water. This leads to the oxidation of the primary sulfide
mineral and the formation of a variety of secondary minerals. This process is particularly
important in the context of supergene enrichment, where leached metals from the upper,
oxidized zone of an ore deposit are redeposited at depth, leading to a significant increase in
copper concentration.
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The initial stage of bornite weathering involves the oxidation of iron and the release of copper
ions into solution. The presence of different oxidants, such as oxygen, ferric ions (Fe3*), and
hydrogen peroxide, significantly influences the reaction kinetics and the sequence of secondary
mineral formation.[2]

Key Oxidation Reactions

The overall oxidation of bornite in the presence of oxygen can be represented by the following
reaction:

CusFeSa + 1202 + 6H20 — 5Cu?* + Fe2* + 4S042~ + 12H*
In acidic environments, ferric iron (Fe3*) is a potent oxidant for bornite:
CusFeSa + 8Fe3t + 4H20 — 5Cu2* + 9Fe?* + 4S042~ + 8H*

These reactions lead to the mobilization of copper and the formation of acidic conditions, which
can further drive the weathering of associated minerals.

Products of Bornite Weathering and Oxidation

The weathering of bornite results in a characteristic zonation of secondary minerals. These
products can be broadly categorized into secondary sulfides and oxide-zone minerals.

Secondary Sulfide Zone (Supergene Enrichment)

In the lower, less-oxidizing part of the weathering profile, dissolved copper ions reprecipitate,
forming copper-rich secondary sulfides. This process, known as supergene enrichment, is of
significant economic importance. The primary transformations are:

e Bornite (CusFeS4) — Chalcocite (CuzS)
e Bornite (CusFeSa4) — Covellite (CuS)

These secondary sulfides have a higher copper-to-sulfur ratio than the primary bornite, leading
to a natural upgrading of the ore.[1]

Oxide Zone (Gossan)
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In the upper, highly oxidized zone, known as the gossan or iron cap, bornite and other sulfides
are completely broken down, leading to the formation of various oxide, carbonate, and sulfate
minerals. Common oxidation products of bornite in this zone include:

Malachite (Cuz(COs)(OH)2)

Azurite (Cusz(C0Os3)2(0OH)z2)

Cuprite (Cuz0)

Goethite (a-FeO(OH))

Jarosite (KFe3(S0a4)2(OH)e)

The presence of these colorful secondary copper minerals is often an indicator of underlying
copper mineralization.

Quantitative Data on Bornite Leaching and
Oxidation

The rate and efficiency of bornite weathering and leaching are influenced by several factors.
The following tables summarize key quantitative data from experimental studies.
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Parameter Condition Observation Reference
Fastest kinetics and

Oxidant Type Ferric (1ll) sulphate highest copper [3]
recovery.

] Faster kinetics than
Hydrogen peroxide
oxygen at <24 hours.

[3]

Faster kinetics than

Oxygen hydrogen peroxide at [3]
>24 hours.

Higher temperatures
increase leaching

Temperature 70°C vs. 90°C [2]
rates, but 70°C may
be more economical.
Smaller particle size

) ) -53 + 38 um vs. -355 ]
Particle Size leads to higher copper  [2]
+ 150 pm
recovery.
Leaching Activation ,
Study Type N Reaction Order  Reference
Conditions Energy (Ea)
Nitric Acid 35-95°C, 1-9 1.57 (with
] 43 kJ/mol [4]
Leaching mol/dm3 HNOs respect to HNO3)
- . -2.53 (with
Nitric Acid
) - - respect to [4]
Leaching

particle size)

Experimental Protocols

The study of bornite weathering and oxidation

employs a range of analytical techniques to

characterize the chemical and mineralogical changes.

Leaching Experiments
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Objective: To determine the rate and extent of copper extraction from bornite under controlled

conditions.

Methodology:

Sample Preparation: A known mass of bornite ore of a specific particle size is placed in a
reaction vessel.

Leaching Solution: A leaching solution with a defined composition (e.g., sulfuric acid with a
specific oxidant like ferric sulfate) is added to the reactor at a specific liquid-to-solid ratio.

Experimental Setup: The leaching is typically carried out in a stirred tank reactor or a column
setup to simulate heap leaching. Temperature is controlled using a water bath or heating
mantle.

Sampling: Aliquots of the leachate are collected at regular intervals to monitor the
concentration of dissolved copper and other elements using techniques like Atomic
Absorption Spectroscopy (AAS) or Inductively Coupled Plasma-Optical Emission
Spectrometry (ICP-OES).

Solid Residue Analysis: At the end of the experiment, the solid residue is collected, washed,
and dried for mineralogical and surface analysis.

Surface Analysis Techniques

5.2.1 X-ray Photoelectron Spectroscopy (XPS)

Objective: To determine the elemental composition and chemical states of elements on the

surface of weathered bornite.

Methodology:

Sample Preparation: A representative sample of the weathered bornite is mounted on a
sample holder. For powder samples, it can be pressed into indium foil or dispersed on
conductive tape.[5] To study pristine surfaces, samples may be fractured in-situ under ultra-
high vacuum.
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Analysis: The sample is irradiated with a monochromatic X-ray beam, causing the emission
of photoelectrons. The kinetic energy of these electrons is measured to determine their
binding energy, which is characteristic of the element and its chemical state.

Data Interpretation: High-resolution spectra of key elements (Cu, Fe, S, O) are acquired to
identify the various chemical species present on the surface, such as sulfides, sulfates,
oxides, and hydroxides.

5.2.2 Scanning Electron Microscopy with Energy Dispersive X-ray Spectroscopy (SEM-EDX)

Objective: To visualize the morphology and determine the elemental composition of the
weathered bornite and its alteration products at the micro-scale.

Methodology:

Sample Preparation: The sample is mounted on an SEM stub, often coated with a thin layer
of conductive material (e.g., carbon or gold) to prevent charging. Polished sections can be
prepared to observe the internal structure and alteration textures.

Imaging: A focused beam of electrons is scanned across the sample surface. The interaction
of the beam with the sample generates various signals, including backscattered electrons
(BSE), which provide compositional contrast, and secondary electrons (SE), which reveal
surface topography.

Elemental Analysis (EDX): The electron beam also excites the atoms in the sample, causing
them to emit characteristic X-rays. An EDX detector measures the energy of these X-rays to
identify the elements present and their relative abundance. This allows for elemental
mapping of the sample surface.[6]

Visualization of Weathering Pathways and

Experimental Workflows
Bornite Weathering Pathway
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Caption: Generalized weathering pathway of bornite.

Experimental Workflow for Bornite Leaching Study
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Caption: Workflow for bornite leaching experiments.

Conclusion
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The weathering and oxidation of bornite are fundamental processes with significant
implications for the copper industry and environmental management. The transformation of
bornite into more copper-rich secondary sulfides through supergene enrichment is a key factor
in the formation of economically viable ore deposits. A thorough understanding of the reaction
kinetics, the influence of various environmental parameters, and the nature of the oxidation
products is essential for the development of efficient and sustainable hydrometallurgical
extraction processes. The experimental protocols and analytical techniques detailed in this
guide provide a robust framework for researchers and professionals to investigate these
complex geochemical transformations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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